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Compound of Interest

Compound Name: Zoledronic acid-15N2,13C2

Cat. No.: B1140581

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the material safety data
sheet (MSDS) information for Zoledronic Acid-15N2,13C2. The isotopically labeled
Zoledronic Acid-15N2,13C2 shares chemical and toxicological properties with its unlabeled
counterpart, Zoledronic Acid. This guide is intended for researchers, scientists, and drug
development professionals, offering detailed information on its properties, hazards, handling
procedures, and biological mechanism of action.

Core Data Presentation

For ease of comparison and reference, the quantitative data for Zoledronic Acid-15N2,13C2
and Zoledronic Acid are summarized in the tables below.

Table 1: Physical and Chemical Properties
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Zoledronic Acid- ] . Zoledronic Acid
Property Zoledronic Acid
15N2,13C2 Monohydrate
C313C2H101°N207P2[1]
Molecular Formula 2] CsH10N207P2[3] CsH12N20sP2[4][5]
Molecular Weight 276.06 g/mol [1][2][6] 272.09 g/mol [3][7] 290.11 g/mol [4][5]
CAS Number 1189694-79-8[1][2][€] 118072-93-8[3][7] 165800-06-6[4][5]
White to off-white White crystalline White crystalline
Appearance .
solid powder[8] powder[9]
] ] ] 193-204 °C
Melting Point Not available approx. 220-230 °C[9]
(decomposes)|[8]

Soluble in water (up to
2 mg/mL)[8][10],

Solubility Not available sparingly soluble[3].
Insoluble in DMSO
and EtOH[11].

Fairly low solubility in
water (50 mg/L)[9].

LogP -4.3[6] -4.2[3] Not available

Table 2: Toxicological Data (for Zoledronic Acid)

Parameter Value Reference

2910 mg/kg (for a related
LD50 (Oral, Rat) phosphonic acid compound, [12]
ATMP)

Mechanism of Action: Signaling Pathway

Zoledronic acid is a potent nitrogen-containing bisphosphonate that primarily acts by inhibiting
farnesyl pyrophosphate synthase (FPPS), a key enzyme in the mevalonate pathway.[3][6][8]
This inhibition prevents the synthesis of isoprenoid lipids, such as farnesyl pyrophosphate
(FPP) and geranylgeranyl pyrophosphate (GGPP). These molecules are essential for the post-
translational modification (prenylation) of small GTP-binding proteins like Ras and Rho, which
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are critical for various cellular processes, including cell signaling, cytoskeletal organization, and
cell survival. The disruption of these processes ultimately leads to the induction of apoptosis in
target cells, such as osteoclasts.
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1. Preparation

Review MSDS and SOPs

A

Prepare designated handling area
(e.g., fume hood, glove box)

A

Assemble all necessary materials
(spill kit, waste disposal)

2. Personal Prote%tive Equipment (PPE)

Don appropriate PPE:
- Safety glasses/goggles
- Lab coat/gown
- Double gloves (nitrile)
- Respiratory protection (if required)

3. Compound Handling

ng_hln_g and prep_aranon of splutlons Perform experimental procedures
inside a containment device

4. Decontamina%on and Disposal

Decontaminate work surfaces and equipment

Y

Dispose of waste in designated,
labeled containers

Y

Remove PPE in the correct order

A

Wash hands thoroughly

5. Emergency Procedures

In case of spill or exposure,

follow emergency SOPs

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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